568-72-9

Tanshinone IIA

In Stock

• CAS RN:
• 568-72-9

• Formula:
• C19H18O3

• InChI:
• InChI=1S/C19H18O3/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18/h6-7,9H,4-5,8H2,1-3H3

• InChIKey:
• HYXITZLLTYIPOF-UHFFFAOYSA-N

• Cell proliferation inhibitor and apoptosis inducer. Cytotoxic effects in a number of cancer cell lines. Anti-inflammatory, anticoagulant, anticancer, antioxidant and immunosuppressive agent. Orally active. Active in vivo and in vitro.
  Tanshinone IIA (TSA) is a major lipophilic component of extracts from the root of S. miltiorrhiza, used widely in Chinese herbal medicine. It has anti-inflammatory activity, inhibiting production of TNF-α, IL-1β, IL-6, NO, INFγ, and expression of iNOS, and IL-12.1,2 It blocks human aortic smooth muscle cell migration, inhibits MMP-9 activity, and interferes with PI3K/Akt and ERK1/2 signaling pathways. It is cytotoxic to various cancer cells including A549 lung cancer cells and leukemia cells. Reduction of TSA by NAD(P)H:quinone oxidoreductase (NQO1) generates an unstable intermediate resulting in reactive oxygenase species-mediated apoptot...

2-Chloro-6-(2-hydroxybenzylamino)-9-isopropylpurine

In Stock

• CAS RN:
• 500568-72-9

• Formula:
• C15H16ClN5O

• InChI:
• InChI=1S/C15H16ClN5O/c1-9(2)21-8-18-12-13(19-15(16)20-14(12)21)17-7-10-5-3-4-6-11(10)22/h3-6,8-9,22H,7H2,1-2H3,(H,17,19,20)

• InChIKey:
• ULFRMKKNRPRGIR-UHFFFAOYSA-N

• 2-Chloro-6-(2-hydroxybenzylamino)-9-isopropylpurine, also known as 2-Chloro-6-(2-hydroxybenzylamino)-9-isopropylpurine, is a useful research compound. Its molecular formula is C15H16ClN5O and its molecular weight is 317.77 g/mol. The purity is usually 95%.